Cas no 41909-89-1 (trimethylbenzylammoniumhexachloroplatinate (iv))

• Product Name: trimethylbenzylammoniumhexachloroplatinate (iv)
• CAS No: 41909-89-1
• MF: C₂₀H₃₂Cl₆N₂Pt
• MW: 708.27748298645
• CID: 927517
• PubChem ID: 170586
• Update Time: 2025-07-20

trimethylbenzylammoniumhexachloroplatinate (iv) Chemical and Physical Properties

Names and Identifiers

• trimethylbenzylammoniumhexachloroplatinate (iv)
• benzyl(trimethyl)azanium,platinum,hexachloride
• benzyl(trimethyl)azanium;platinum;hexachloride
• PUUWUOJYFZFBMZ-UHFFFAOYSA-H
• Bis(trimethylbenzylammonium) hexachloroplatinate(IV)
• Bis(benzyltrimethylammonium) hexachloroplatinate(2-)
• EINECS 255-585-7
• 41909-89-1

• MDL： MFCD00054403
• Inchi： 1S/2C10H16N.6ClH.Pt/c2*1-11(2,3)9-10-7-5-4-6-8-10;;;;;;;/h2*4-8H,9H2,1-3H3;6*1H;/q2*+1;;;;;;;/p-6
• InChI Key： PUUWUOJYFZFBMZ-UHFFFAOYSA-H
• SMILES： [Pt].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[N+](C)(C)(C)CC1C=CC=CC=1.[N+](C)(C)(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 705.03400
• Monoisotopic Mass: 705.034460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 7.92010

Additional information on trimethylbenzylammoniumhexachloroplatinate (iv)

Comprehensive Analysis of Trimethylbenzylammonium Hexachloroplatinate (IV) (CAS No. 41909-89-1)

Trimethylbenzylammonium hexachloroplatinate (IV) (CAS 41909-89-1) is a specialized organometallic compound with significant applications in catalysis, materials science, and advanced chemical synthesis. This compound, featuring a hexachloroplatinate (IV) anion paired with a trimethylbenzylammonium cation, has garnered attention for its unique electrochemical properties and stability under controlled conditions. Researchers and industries increasingly explore its potential in sustainable technologies, aligning with global trends toward green chemistry and renewable energy solutions.

The molecular structure of trimethylbenzylammonium hexachloroplatinate (IV) combines ionic and coordination chemistry, making it a versatile reagent. Its hexachloroplatinate moiety is known for its redox activity, which is critical in catalytic cycles, while the trimethylbenzylammonium cation enhances solubility in polar solvents. This dual functionality positions the compound as a candidate for innovations in fuel cells, photocatalysis, and organic electronics—areas frequently searched in academic and industrial queries.

Recent studies highlight the role of CAS 41909-89-1 in optimizing hydrogen evolution reactions (HER) and CO₂ reduction processes, topics trending in climate change mitigation research. Its stability in aqueous and non-aqueous media allows for flexible experimental designs, addressing common user questions about "platinum-based catalysts for energy storage" or "efficient ionic compounds for electrochemistry." These attributes make it a subject of interest in patent filings and R&D reports.

From a synthetic perspective, trimethylbenzylammonium hexachloroplatinate (IV) is prepared through metathesis reactions between trimethylbenzylammonium chloride and hexachloroplatinic acid. Purification protocols often involve recrystallization from mixed solvents, a detail frequently queried by laboratory technicians. Analytical characterization via NMR, FT-IR, and X-ray diffraction confirms its purity, ensuring reproducibility—a key concern in peer-reviewed publications.

In material science, this compound’s crystalline morphology and thermal decomposition profile (studied via TGA/DSC) are explored for designing hybrid perovskites and conductive polymers. Searches like "Pt-based ionic materials for optoelectronics" reflect this niche demand. Additionally, its low volatility and compatibility with polymer matrices align with industrial needs for durable coatings and adhesives.

Regulatory and safety profiles of CAS 41909-89-1 emphasize proper handling under inert atmospheres due to its sensitivity to moisture, a point reiterated in safety data sheets (SDS). However, its non-explosive nature and absence of severe acute toxicity distinguish it from restricted substances, making it accessible for licensed research.

Future directions for trimethylbenzylammonium hexachloroplatinate (IV) include scalable production methods and computational modeling to predict its behavior in novel applications. As AI-driven drug discovery and battery technology dominate scientific discourse, this compound’s interdisciplinary potential remains underexplored—a gap that could inspire further studies.